Cas no 31081-41-1 (n,n,n'-trimethylguanidine)
n,n,n'-trimethylguanidine structure
Product Name:n,n,n'-trimethylguanidine
CAS No:31081-41-1
MF:C4H11N3
MW:101.150240182877
CID:916355
PubChem ID:141619
Update Time:2025-04-19
n,n,n'-trimethylguanidine Chemical and Physical Properties
Names and Identifiers
-
- n,n,n'-trimethylguanidine
- SCHEMBL10288873
- 31081-41-1
- 1,1,3-trimethylguanidine
- N,N,N''-trimethylguanidine
- NSC-227864
- DTXSID30185031
- NQOFYFRKWDXGJP-UHFFFAOYSA-N
- Guanidine,1,3-trimethyl-
- trimethylguanidin
- Guanidine,N,N'-trimethyl-
- N,N'-trimethylguanidine
- SCHEMBL244908
- EN300-6491925
- NSC227864
- 31081-14-8
- 1,1,2-trimethylguanidine
- AKOS011644705
-
- Inchi: 1S/C4H11N3/c1-6-4(5)7(2)3/h1-3H3,(H2,5,6)
- InChI Key: NQOFYFRKWDXGJP-UHFFFAOYSA-N
- SMILES: N(C)(C)/C(/N)=N/C
Computed Properties
- Exact Mass: 101.09543
- Monoisotopic Mass: 101.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 75
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.62
n,n,n'-trimethylguanidine Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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